Cas no 2172032-23-2 (spiro4.5decane-8-sulfonyl fluoride)

• Product Name: spiro4.5decane-8-sulfonyl fluoride
• CAS No: 2172032-23-2
• MF: C₁₀H₁₇FO₂S
• MW: 220.304185628891
• CID: 6421981
• PubChem ID: 162341541
• Update Time: 2025-06-08

spiro4.5decane-8-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• spiro4.5decane-8-sulfonyl fluoride
• SPIRO[4.5]DECANE-8-SULFONYL FLUORIDE
• AT20792
• EN300-1450775
• 2172032-23-2

• Inchi： 1S/C10H17FO2S/c11-14(12,13)9-3-7-10(8-4-9)5-1-2-6-10/h9H,1-8H2
• InChI Key： YJTBBQYTBBQMTB-UHFFFAOYSA-N
• SMILES： S(C1CCC2(CCCC2)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 220.09332912g/mol
• Monoisotopic Mass: 220.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5Ų

Additional information on spiro4.5decane-8-sulfonyl fluoride

Recent Advances in the Application of Spiro[4.5]decane-8-sulfonyl Fluoride (CAS: 2172032-23-2) in Chemical Biology and Drug Discovery

The compound spiro[4.5]decane-8-sulfonyl fluoride (CAS: 2172032-23-2) has recently emerged as a promising chemical probe and building block in the field of chemical biology and drug discovery. This spirocyclic sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted covalent drug discovery. Recent studies have highlighted its utility as a versatile warhead for targeting serine hydrolases and other nucleophilic amino acids in proteins.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of spiro[4.5]decane-8-sulfonyl fluoride in creating selective covalent inhibitors for cancer-related proteins. The researchers utilized this compound as a key intermediate in synthesizing potent inhibitors of fibroblast growth factor receptor (FGFR) family kinases, showing improved selectivity profiles compared to traditional acrylamide-based covalent inhibitors. The spirocyclic structure was found to confer enhanced metabolic stability while maintaining the necessary reactivity for covalent bond formation.

In the area of chemical proteomics, a recent Nature Chemical Biology publication reported the use of spiro[4.5]decane-8-sulfonyl fluoride as a novel activity-based probe for mapping reactive cysteines in the human proteome. The study revealed that this compound exhibits superior cell permeability and reduced off-target reactivity compared to conventional sulfonyl fluoride probes, making it particularly valuable for live-cell profiling experiments. Mass spectrometry analysis identified several previously unknown druggable cysteine residues in clinically relevant targets.

From a synthetic chemistry perspective, advances in the preparation of spiro[4.5]decane-8-sulfonyl fluoride (2172032-23-2) have been reported in several recent patents. A 2024 patent application disclosed an improved synthetic route that achieves higher yields and purity, addressing previous challenges in the large-scale production of this compound. The new method employs a novel radical cyclization strategy followed by selective fluorosulfonylation, representing a significant improvement over traditional approaches.

The unique physicochemical properties of spiro[4.5]decane-8-sulfonyl fluoride have also sparked interest in materials science applications. Recent research in ACS Applied Materials & Interfaces demonstrated its utility as a surface modifier for biomedical devices, where it forms stable covalent linkages with surface-exposed amino groups while maintaining excellent biocompatibility. This application takes advantage of the compound's balanced reactivity and hydrolytic stability under physiological conditions.

Looking forward, the growing body of research on spiro[4.5]decane-8-sulfonyl fluoride suggests expanding applications in targeted protein degradation (PROTACs), covalent fragment-based drug discovery, and the development of irreversible imaging probes. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for challenging targets where reversible inhibition has proven insufficient. As the understanding of its reactivity and selectivity continues to evolve, spiro[4.5]decane-8-sulfonyl fluoride (2172032-23-2) is poised to become an increasingly important tool in chemical biology and medicinal chemistry.